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Caprylyl Methicone: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Caprylyl methicone, a versatile organosilicone fluid, has garnered significant attention in the
pharmaceutical and cosmetic industries for its unique sensory properties and functional
benefits. This technical guide provides an in-depth analysis of its chemical structure,
physicochemical properties, and toxicological profile. Furthermore, it outlines a representative
analytical workflow for its characterization and quantification in complex matrices, providing a
foundational methodology for quality control and research applications. All quantitative data is
presented in structured tables for ease of reference, and key conceptual frameworks are
visualized using Graphviz diagrams.

Chemical Structure and Identification

Caprylyl methicone is chemically defined as 1,1,1,3,5,5,5-heptamethyl-3-octyltrisiloxane. It is
an alkyl-modified trisiloxane, characterized by a central silicon atom bonded to an octyl group
and two trimethylsiloxy groups. This unique structure imparts a desirable combination of
volatility, spreadability, and compatibility with a wide range of organic and silicone-based
materials.
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Chemical Structure of Caprylyl Methicone
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Caption: 2D representation of Caprylyl Methicone's molecular structure.
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Table 1: Chemical Identification

Identifier Value

IUPAC Name 1,1,1,3,5,5,5-Heptamethyl-3-octyltrisiloxane
Trimethyl-(methyl-octyl-

Synonyms trimethylsilyloxysilyl)oxysilane, 3-
Octylheptamethyltrisiloxane[1][2]

CAS Number 17955-88-3[1][3][4]

Molecular Formula

C15H3802Si3[1][2][3]

Molecular Weight

334.72 g/mol [2][5]

InChl Key

SCRSFLUHMDMRFP-UHFFFAOY SA-N[1][2]

Canonical SMILES

CCCCCCCC--INVALID-LINK--(O--INVALID-
LINK--(C)C)O--INVALID-LINK--(C)C[2]

Physicochemical Properties

Caprylyl methicone is a clear, colorless, and odorless liquid with low viscosity and moderate

volatility.[3] Its physicochemical properties make it an excellent emollient and dispersing

medium in various formulations.

Table 2: Physicochemical Data
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Property Value Unit

Appearance Clear, colorless liquid -

Viscosity (at 25°C) 20-4.0 mPa-s

Specific Gravity (at 25°C) 0.82-0.84 g/cm3

Refractive Index (at 25°C) 1.41-1.43 -

Boiling Point 308.62 °C (at 760 mm Hg)

Flash Point (Closed Cup) >100 °C

Water Solubility Insoluble -
Solubility Profile

Caprylyl methicone exhibits excellent compatibility with a wide range of cosmetic and
pharmaceutical ingredients, acting as a co-solubilizer between silicone and organic oils.[3]

Table 3: Solubility of Caprylyl Methicone in Various Solvents
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Solvent Class Solvent Solubility
Alcohols Ethanol Soluble
Oils Mineral Oill Soluble
Sunflower Oil Soluble

Coconut Oll Soluble

Jojoba Oil Soluble

Esters C12-15 Alkyl Benzoate Soluble
Caprylic/Capric Triglyceride Soluble

Octyl Palmitate Soluble

Silicones Dimethicone Soluble
Water Water Insoluble
Waxes Candelilla Wax Insoluble

Toxicological Profile

Extensive safety assessments have been conducted on caprylyl methicone, concluding it is
safe for use in cosmetic and personal care products when formulated to be non-irritating.

Table 4: Summary of Toxicological Data
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Endpoint Result Species
Acute Oral Toxicity (LD50) > 2000 mg/kg bw Rat
Acute Dermal Toxicity (LD50) > 2000 mg/kg bw Rat, Rabbit
S Non-irritating to slightly )
Skin Irritation o Rabbit
irritating
o Non-irritating to slightly )
Eye Irritation L Rabbit
irritating
Skin Sensitization Not a sensitizer Guinea Pig

Genotoxicity (Ames Test)

Non-mutagenic

Data sourced from the Cosmetic Ingredient Review (CIR) Expert Panel.

Experimental Protocols: Analytical Methodology

While a standardized, official method for the analysis of caprylyl methicone is not readily

available, a general approach using gas chromatography (GC) can be employed, based on

methods for similar silicone compounds in cosmetic matrices.

Representative Analytical Workflow

The following diagram illustrates a logical workflow for the quantification of caprylyl methicone

in a cosmetic emulsion.

© 2025 BenchChem. All rights reserved. 6/10

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12641851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Analytical Workflow for Caprylyl Methicone
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Caption: Proposed experimental workflow for analyzing caprylyl methicone.
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Detailed Methodological Considerations

o Sample Preparation: The primary challenge in analyzing silicones in cosmetic products is
their extraction from complex matrices. A common approach involves solvent extraction with
a non-polar solvent like hexane or a polar solvent like acetone, depending on the
formulation. For emulsions, a breaking step may be necessary. Subsequent centrifugation
and filtration are crucial to remove particulate matter before injection into the GC system.

e Gas Chromatography (GC) Conditions:

o

Column: A low- to mid-polarity capillary column, such as a 5% phenyl-methylpolysiloxane
(e.g., DB-5 or equivalent), is typically suitable for separating siloxanes.

o Injector: A split/splitless injector is commonly used. The inlet temperature should be high
enough to ensure complete vaporization without causing thermal degradation.

o Oven Temperature Program: A temperature ramp is necessary to elute the caprylyl
methicone peak with good resolution from other volatile components. An initial low
temperature followed by a ramp to a higher final temperature is a common strategy.

o Detector: A Flame lonization Detector (FID) is a robust and sensitive detector for
qguantifying hydrocarbons and silicones. For unambiguous identification, especially in
complex matrices, a Mass Spectrometer (MS) is recommended.

» Quantification: Quantification is typically performed using an external or internal standard
method. An internal standard, a non-interfering compound added to all samples and
standards, can correct for variations in injection volume and sample preparation. A suitable
internal standard would be a stable compound with similar chromatographic behavior to
caprylyl methicone but well-resolved from it and other matrix components.

Conclusion

Caprylyl methicone is a well-characterized organosilicone with a favorable safety profile and a
range of physicochemical properties that make it a valuable ingredient in pharmaceutical and
cosmetic formulations. Its unique structure provides a silky, non-greasy feel and enhances the
spreadability and sensory experience of topical products. The analytical methodologies outlined
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in this guide provide a framework for the quality control and further research of this versatile
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Determination of cyclic volatile methylsiloxanes in personal care products by gas
chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

o 2. researchgate.net [researchgate.net]
e 3. benchchem.com [benchchem.com]

e 4. Frontiers | Simultaneous determination of 11 kinds of siloxanes in drinking water and
source water using solid-phase microextraction combined with gas chromatography-mass
spectrometry [frontiersin.org]

e 5. silicones.eu [silicones.eu]

 To cite this document: BenchChem. [caprylyl methicone chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12641851#caprylyl-methicone-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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